Cas no 69439-47-0 (8-chloro-N-prop-2-yn-1-yl-10,11-dihydrodibenzo[b,f]thiepin-10-amine (2E)-but-2-enedioate (2:1))

• Product name: 8-chloro-N-prop-2-yn-1-yl-10,11-dihydrodibenzo[b,f]thiepin-10-amine (2E)-but-2-enedioate (2:1)
• CAS No: 69439-47-0
• MF: ₂[C₁₇H₁₄NSCl]^.C₄H₄O₄
• MW: 715.70768
• CID: 1737414
• PubChem ID: 6446982

8-chloro-N-prop-2-yn-1-yl-10,11-dihydrodibenzo[b,f]thiepin-10-amine (2E)-but-2-enedioate (2:1) Chemical and Physical Properties

Names and Identifiers

• 8-chloro-N-prop-2-yn-1-yl-10,11-dihydrodibenzo[b,f]thiepin-10-amine (2E)-but-2-enedioate (2:1)
• (E)-but-2-enedioic acid,3-chloro-N-prop-2-ynyl-5,6-dihydrobenzo[b][1]benzothiepin-5-amine
• 8-Chloro-10-(propargylamino)-10,11-dihydrodibenzo(b,f)thiepin hemifumarate
• 69439-47-0
• 10,11-Dihydro-8-chloro-N-2-propynyldibenzo(b,f)thiepin-10-amine (E)-2-butenedioate (2:1)
• Dibenzo(b,f)thiepin-10-amine, 10,11-dihydro-8-chloro-N-2-propynyl-, (E)-2-butenedioate (2:1)

• Inchi： InChI=1S/2C17H14ClNS.C4H4O4/c2*1-2-9-19-15-10-12-5-3-4-6-16(12)20-17-8-7-13(18)11-14(15)17;5-3(6)1-2-4(7)8/h2*1,3-8,11,15,19H,9-10H2;1-2H,(H,5,6)(H,7,8)/b;;2-1+
• InChI Key： HYDOOJTXUSBQRO-WXXKFALUSA-N
• SMILES： C#CCNC1CC2=CC=CC=C2SC3=C1C=C(C=C3)Cl.C#CCNC1CC2=CC=CC=C2SC3=C1C=C(C=C3)Cl.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 714.11836
• Monoisotopic Mass: 714.1180552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 98.66